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Compound of Interest

Compound Name: Codeine monohydrate

cat. No.: B1239579

Essential safety and logistical information for the proper disposal of codeine monohydrate, a
controlled substance, is critical for laboratory and research settings. Adherence to these
procedures ensures personnel safety, environmental protection, and regulatory compliance.

Codeine monohydrate, as a controlled substance, is subject to strict disposal regulations set
forth by the U.S. Drug Enforcement Administration (DEA) and potentially state and local
authorities.[1][2] The primary goal of these regulations is to render the substance "non-
retrievable,” meaning it cannot be transformed to a physical or chemical state or form that
would allow it to be used.[2][3]

Disposal Procedures for DEA Registrants

Laboratories, researchers, and drug development professionals are considered DEA
registrants and must follow specific protocols for the disposal of controlled substances like
codeine monohydrate. The disposal process can be categorized into two main pathways: on-
site destruction and transfer to a reverse distributor.

Step-by-Step Disposal Guidance:
e Inventory Audit and Segregation:

o Conduct a thorough audit of your inventory to identify all expired, unwanted, or non-viable
codeine monohydrate.
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o Segregate this material from active stock in a secure location to prevent accidental use or
diversion.

o Documentation - DEA Form 41:

o DEA Form 41, the "Registrants Inventory of Drugs Surrendered," is a critical document for
recording the disposal of controlled substances.[1][4]

o This form must be completed to document the destruction of the controlled substance,
including the drug name, quantity, and the signatures of two employees who witnessed the
destruction.[4] These records must be maintained for a minimum of two years.[4]

e Choosing a Disposal Method:

o Transfer to a DEA-Registered Reverse Distributor: This is the most common and
recommended method for laboratories.

» Areverse distributor is an entity registered with the DEA to handle and dispose of
controlled substances.[5]

» For Schedule | and Il substances, a DEA Form 222 is required for the transfer.[1]

» The reverse distributor is responsible for the proper destruction of the codeine
monohydrate and will provide a Certificate of Destruction (COD) as proof of
compliance.[1]

o On-Site Destruction: While less common for laboratories due to stringent requirements,
on-site destruction is a permissible option.

» The chosen method must render the codeine monohydrate non-retrievable.[2]

» Acceptable methods may include incineration or chemical digestion, as long as they
meet the "non-retrievable” standard.[2][5] The DEA does not mandate a specific method
but rather the outcome.[2][3]

» On-site destruction must be witnessed by two authorized employees and meticulously
documented on DEA Form 41.[4]
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Distinguishing Inventory from Wastage

It is crucial to differentiate between "inventory" and "wastage" of controlled substances, as the

disposal requirements may differ.

¢ Inventory: Refers to controlled substances that are part of a facility's stock and have not
been administered or dispensed.[5] This includes expired or unwanted codeine
monohydrate. The disposal of inventory must follow the stringent procedures outlined above
(transfer to a reverse distributor or approved on-site destruction).[5]

» Wastage: Refers to the residual amount of a controlled substance remaining after
administration to a patient (e.g., from a vial or syringe). While still requiring proper handling
and documentation to prevent diversion, the immediate disposal of wastage may be handled
differently according to facility protocols, often involving sequestration devices that render the
substance non-retrievable.[5]

Data Presentation

The available search results focus on regulatory procedures and compliance rather than
providing specific quantitative data for direct comparison of disposal methods. Therefore, a
table summarizing quantitative data on the efficacy or cost of different disposal methods for
codeine monohydrate cannot be provided at this time.

Experimental Protocols

The provided information pertains to regulatory and safety procedures for the disposal of
codeine monohydrate. The search results did not cite any key experiments for which detailed
methodologies could be provided.

Logical Workflow for Codeine Monohydrate
Disposal

The following diagram illustrates the decision-making process for the proper disposal of
codeine monohydrate in a laboratory setting.
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Disposal Decision and Execution Documentation and Compliance
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Caption: Workflow for the proper disposal of codeine monohydrate in a laboratory setting.

Disclaimer: This information is intended as a general guide. Researchers, scientists, and drug
development professionals must consult their institution's specific policies and procedures, as
well as all applicable federal, state, and local regulations, to ensure full compliance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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